Dihydroberberine
Dihydroberberine
Lambertine, also known as dihydroberberine, belongs to the class of organic compounds known as protoberberine alkaloids and derivatives. These are alkaloids with a structure based on a protoberberine moiety, which consists of a 5, 6-dihydrodibenzene moiety fused to a quinolizinium and forming 5, 6-Dihydrodibenzo(a, g)quinolizinium skeleton. Lambertine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, lambertine is primarily located in the membrane (predicted from logP). Outside of the human body, lambertine can be found in fruits and tea. This makes lambertine a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
483-15-8
VCID:
VC0031643
InChI:
InChI=1S/C20H19NO4/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2/h3-4,7-9H,5-6,10-11H2,1-2H3
SMILES:
COC1=C(C2=C(C=C1)C=C3C4=CC5=C(C=C4CCN3C2)OCO5)OC
Molecular Formula:
C20H19NO4
Molecular Weight:
337.4 g/mol
Dihydroberberine
CAS No.: 483-15-8
Reference Standards
VCID: VC0031643
Molecular Formula: C20H19NO4
Molecular Weight: 337.4 g/mol
| CAS No. | 483-15-8 |
|---|---|
| Product Name | Dihydroberberine |
| Molecular Formula | C20H19NO4 |
| Molecular Weight | 337.4 g/mol |
| IUPAC Name | 16,17-dimethoxy-5,7-dioxa-13-azapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(21),2,4(8),9,15(20),16,18-heptaene |
| Standard InChI | InChI=1S/C20H19NO4/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2/h3-4,7-9H,5-6,10-11H2,1-2H3 |
| Standard InChIKey | FZAGOOYMTPGPGF-UHFFFAOYSA-N |
| SMILES | COC1=C(C2=C(C=C1)C=C3C4=CC5=C(C=C4CCN3C2)OCO5)OC |
| Canonical SMILES | COC1=C(C2=C(C=C1)C=C3C4=CC5=C(C=C4CCN3C2)OCO5)OC |
| Melting Point | 163-164°C |
| Physical Description | Solid |
| Description | Lambertine, also known as dihydroberberine, belongs to the class of organic compounds known as protoberberine alkaloids and derivatives. These are alkaloids with a structure based on a protoberberine moiety, which consists of a 5, 6-dihydrodibenzene moiety fused to a quinolizinium and forming 5, 6-Dihydrodibenzo(a, g)quinolizinium skeleton. Lambertine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, lambertine is primarily located in the membrane (predicted from logP). Outside of the human body, lambertine can be found in fruits and tea. This makes lambertine a potential biomarker for the consumption of these food products. |
| Synonyms | Dihydroberberine; 13,13a-Didehydro-9,10-dimethoxy-2,3-(methylenedioxy)berbine; 7,8-Dihydroberberine; Dihydroberberine; Dihydroumbellatine; NSC 331264 |
| PubChem Compound | 10217 |
| Last Modified | Nov 11 2021 |
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